Cas no 187022-49-7 (Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-β-D-galactopyranoside)

• Product Name: Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-β-D-galactopyranoside
• CAS No: 187022-49-7
• MF: C₂₁H₂₄Cl₃NO₉S
• MW: 572.84
• MDL: MFCD15072189
• CID: 850692
• PubChem ID: 87561579
• Update Time: 2025-06-14

Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-β-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, phenyl 2-deoxy-1-thio-2-[[(2,2,2-trichloroethoxy)carbonyl]amino]-, 3,4,6-triacetate
• Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-beta-D-glucopyranoside
• [(2S,3S,4R,5S,6S)-3,4-diacetyloxy-6-phenylsulfanyl-5-(2,2,2-trichloroethoxycarbonylamino)oxan-2-yl]methyl acetate
• b-D-Glucopyranoside, phenyl2-deoxy-1-thio-2-[[(2,2,2-trichloroethoxy)carbonyl]amino]-,3,4,6-tr...
• b-D-Glucopyranoside, phenyl2-deoxy-1-thio-2-[[(2,2,2-trichloroethoxy)carbonyl]amino]-,3,4,6-triacetate
• Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-beta-D-glucopyrano...
• Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-βPhenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyforMaMido)-β-D-glucopyranoside
• Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxycarbonylamino)-β-D-glucopyranoside
• (2R,3S,4R,5R,6S)-2-(Acetoxymethyl)-6-(phenylthio)-5-(((2,2,2-trichloroethoxy)carbonyl)amino)tetrahydro-2H-pyran-3,4-diyl diacetate
• Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-b-D-glucopyranoside, 98%
• [(2R,3S,4R,5R,6R)-3,4-Diacetyloxy-6-phenylsulfanyl-5-(2,2,2-trichloroethoxycarbonylamino)oxan-2-yl]m
• [(2R,3S,4R,5R,6R)-3,4-Diacetyloxy-6-phenylsulfanyl-5-(2,2,2-trichloroethoxycarbonylamino)oxan-2-yl]methyl acetate
• [(2R,3S,4R,5R,6S)-3,4-BIS(ACETYLOXY)-6-(PHENYLSULFANYL)-5-{[(2,2,2-TRICHLOROETHOXY)CARBONYL]AMINO}OXAN-2-YL]METHYL ACETATE
• Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxycarbonylamino)-ss-D-glucopyranoside
• [(2R,3S,4R,5R,6S)-3,4-diacetyloxy-6-phenylsulfanyl-5-(2,2,2-trichloroethoxycarbonylamino)oxan-2-yl]methyl acetate
• Phenyl 2-deoxy-1-thio-2-[[(2,2,2-trichloroethoxy)carbonyl]amino]--D-glucopyranoside 3,4,6-triacetate
• Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxycarbonylamino)-?-D-glucopyranoside
• AKOS030632659
• Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxycarbonylamino)-beta-D-glucopyranoside
• (2R,3S,4R,5R,6S)-2-(Acetoxymethyl)-6-(phenylthio)-5-(((2,2,2-trichloroethoxy)carbonyl)amino)tetrahydro-2H-pyran-3,4-diyldiacetate
• BS-15845
• Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-β-D-galactopyranoside

• MDL： MFCD15072189
• Inchi： 1S/C21H24Cl3NO9S/c1-11(26)30-9-15-17(32-12(2)27)18(33-13(3)28)16(25-20(29)31-10-21(22,23)24)19(34-15)35-14-7-5-4-6-8-14/h4-8,15-19H,9-10H2,1-3H3,(H,25,29)/t15-,16-,17-,18-,19+/m1/s1
• InChI Key： AZDNCEYOFMNMSH-NNIGNNQHSA-N
• SMILES： ClC(COC(N[C@H]1[C@@H](O[C@H](COC(C)=O)[C@H]([C@@H]1OC(C)=O)OC(C)=O)SC1C=CC=CC=1)=O)(Cl)Cl

Computed Properties

• Exact Mass: 571.02392
• Monoisotopic Mass: 571.023736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.7
• Topological Polar Surface Area: 152

Experimental Properties

• Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 143°C(lit.)
• Solubility: Insuluble (4.6E-3 g/L) (25 ºC),
• PSA: 126.46

Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-β-D-galactopyranoside Security Information

• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：<0°C

Additional information on Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-β-D-galactopyranoside

Comprehensive Analysis of Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-β-D-galactopyranoside (CAS No. 187022-49-7)

In the realm of carbohydrate chemistry and glycobiology, Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-β-D-galactopyranoside (CAS No. 187022-49-7) stands out as a sophisticated derivative of galactose. This compound, often abbreviated in research contexts, plays a pivotal role in the synthesis of complex glycoconjugates and oligosaccharides. Its unique structural features, including the tri-O-acetyl protection and the 2-deoxy-1-thio modification, make it a valuable intermediate for chemoselective glycosylation reactions, a topic frequently searched by synthetic chemists in 2024.

The 2,2,2-trichloroethoxyformamido group in this molecule is particularly noteworthy. It serves as a robust protecting group for amines, enabling precise control over reactivity in multi-step synthetic pathways. Researchers exploring "amine protection strategies in carbohydrate synthesis" or "advanced glycosylation techniques" often encounter this compound in cutting-edge publications. Its β-D-galactopyranoside configuration further aligns with studies on lectin recognition and cell-surface interactions, areas gaining traction due to their implications in immunotherapy and vaccine development.

From a synthetic perspective, the phenyl 1-thio moiety enhances the compound's utility as a glycosyl donor. This characteristic resonates with trending searches like "thio-glycosides in oligosaccharide assembly" or "sustainable glycosylation catalysts," reflecting the growing demand for efficient and environmentally friendly synthetic methods. The compound's CAS No. 187022-49-7 is frequently queried in chemical databases by pharmaceutical researchers investigating galactose-based drug delivery systems, another hot topic in 2024.

Analytical data for Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-β-D-galactopyranoside reveals excellent stability under anhydrous conditions, making it suitable for long-term storage—a practical advantage often highlighted in forum discussions about "handling moisture-sensitive reagents." Its crystalline form allows for straightforward characterization via NMR and X-ray diffraction, techniques commonly searched by QC specialists.

In drug discovery circles, this compound's 2-deoxy modification sparks interest in structure-activity relationship (SAR) studies, particularly for antibiotics targeting bacterial cell walls. Recent PubMed trends show increased attention to "modified galactose derivatives as antimicrobial adjuvants," where this molecule could serve as a key scaffold. The tri-O-acetyl groups additionally provide opportunities for selective deprotection, a technique explored in tutorials about "orthogonal protecting group strategies."

Industrial applications of CAS No. 187022-49-7 extend to diagnostic reagent development, especially in designing galactose-specific biosensors. This aligns with Google Trends data showing rising searches for "carbohydrate-based detection systems" in clinical diagnostics. The compound's compatibility with solid-phase synthesis—another trending methodology—makes it adaptable to automated oligosaccharide production platforms.

Environmental considerations regarding 2,2,2-trichloroethoxyformamido derivatives have prompted research into greener alternatives, reflecting the broader "green chemistry in glycoscience" movement. However, the current compound remains indispensable for certain high-precision applications where alternative protecting groups fail to deliver comparable yields or selectivity.

For educators, this molecule serves as an excellent case study when teaching advanced concepts in carbohydrate chemistry. Laboratory manuals increasingly include experiments with β-D-galactopyranoside derivatives to demonstrate stereoselective synthesis principles—content frequently downloaded by chemistry instructors worldwide.

The market for specialized carbohydrates like Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-1-thio-2-(2,2,2-trichloroethoxyformamido)-β-D-galactopyranoside continues to grow, driven by demand from biotech and pharmaceutical sectors. Patent analyses reveal its mention in several recent applications related to glycoconjugate vaccines, a field experiencing unprecedented growth post-pandemic.

In summary, CAS No. 187022-49-7 represents more than just a chemical entity—it embodies the intersection of traditional carbohydrate chemistry with modern therapeutic and diagnostic innovation. Its structural complexity and functional versatility ensure its continued relevance in both academic and industrial research settings, addressing numerous trending inquiries in glycoscience and medicinal chemistry.